Cas no 1896943-84-2 ((5-methyl-1,3-thiazol-2-yl)methanethiol)

• Product Name: (5-methyl-1,3-thiazol-2-yl)methanethiol
• CAS No: 1896943-84-2
• MF: C₅H₇NS₂
• MW: 145.24577832222
• CID: 6472903
• PubChem ID: 59168080
• Update Time: 2025-05-20

(5-methyl-1,3-thiazol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,3-thiazol-2-yl)methanethiol
• EN300-1085744
• 1896943-84-2
• SCHEMBL13077508

• Inchi： 1S/C5H7NS2/c1-4-2-6-5(3-7)8-4/h2,7H,3H2,1H3
• InChI Key： GPWSGIAMMOVSDV-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CS

Computed Properties

• Exact Mass: 145.00199157g/mol
• Monoisotopic Mass: 145.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on (5-methyl-1,3-thiazol-2-yl)methanethiol

Comprehensive Overview of (5-methyl-1,3-thiazol-2-yl)methanethiol (CAS No. 1896943-84-2)

(5-methyl-1,3-thiazol-2-yl)methanethiol is a specialized organic compound with the CAS number 1896943-84-2, widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This sulfur-containing heterocyclic compound features a thiazole ring with a methyl group at the 5-position and a methanethiol substituent at the 2-position, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and functional material development.

The molecular formula of (5-methyl-1,3-thiazol-2-yl)methanethiol is C₅H₇NS₂, with a molecular weight of 145.24 g/mol. Its structural features contribute to its reactivity, particularly in nucleophilic substitution reactions and metal coordination chemistry. The presence of both nitrogen and sulfur atoms in the thiazole ring enhances its ability to participate in hydrogen bonding and metal chelation, which is crucial for designing bioactive molecules. Recent studies highlight its role in developing antimicrobial agents and catalytic ligands, aligning with the growing demand for novel therapeutic and industrial solutions.

In the pharmaceutical sector, (5-methyl-1,3-thiazol-2-yl)methanethiol serves as a key building block for synthesizing thiazole-based drugs. Thiazole derivatives are known for their broad-spectrum biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, this compound has been explored in the development of kinase inhibitors, which are pivotal in targeted cancer therapies. Its compatibility with click chemistry and bioconjugation techniques further expands its utility in creating drug-delivery systems and diagnostic probes.

Beyond pharmaceuticals, (5-methyl-1,3-thiazol-2-yl)methanethiol finds applications in agrochemical formulations. Its derivatives are used in designing pesticides and herbicides due to their ability to disrupt metabolic pathways in pests. The compound's stability under environmental conditions makes it a preferred choice for sustainable crop protection solutions. Additionally, its role in material science is gaining traction, particularly in synthesizing conductive polymers and coordination polymers with potential uses in electronics and sensors.

The market for (5-methyl-1,3-thiazol-2-yl)methanethiol is driven by advancements in green chemistry and sustainable synthesis. Manufacturers are adopting eco-friendly production methods, such as catalytic hydrogenation and solvent-free reactions, to meet regulatory standards and reduce environmental impact. Recent trends also indicate a surge in demand for custom synthesis services, catering to research institutions and industries seeking tailored chemical solutions. As the global focus on precision medicine and smart materials intensifies, this compound is poised to play a critical role in innovation.

From a regulatory perspective, (5-methyl-1,3-thiazol-2-yl)methanethiol complies with major chemical safety guidelines, including REACH and OSHA standards. Proper handling and storage protocols are recommended to ensure safety, particularly due to its thiol functional group, which can exhibit moderate reactivity. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are commonly employed for quality control and characterization, ensuring high purity and consistency for end-users.

In conclusion, (5-methyl-1,3-thiazol-2-yl)methanethiol (CAS No. 1896943-84-2) is a multifaceted compound with significant potential across diverse industries. Its structural versatility, coupled with growing applications in drug discovery, agriculture, and advanced materials, underscores its importance in modern chemistry. As research continues to uncover new functionalities, this compound is expected to remain at the forefront of scientific and industrial advancements.